Cas no 2309557-69-3 (methyl 4-({1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}sulfamoyl)benzoate)

• Product Name: methyl 4-({1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}sulfamoyl)benzoate
• CAS No: 2309557-69-3
• MF: C₁₈H₁₈F₃N₃O₄S
• MW: 429.413433551788
• CID: 6390313
• PubChem ID: 121142958
• Update Time: 2025-05-24

methyl 4-({1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}sulfamoyl)benzoate
• AKOS032683940
• 2309557-69-3
• methyl 4-[[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]sulfamoyl]benzoate
• methyl 4-(N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)sulfamoyl)benzoate
• methyl 4-({1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}sulfamoyl)benzoate
• F6443-9948

• Inchi： 1S/C18H18F3N3O4S/c1-28-17(25)12-2-5-15(6-3-12)29(26,27)23-14-8-9-24(11-14)16-7-4-13(10-22-16)18(19,20)21/h2-7,10,14,23H,8-9,11H2,1H3
• InChI Key： VBMVLEFESOYRJS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NC1CN(C2C=CC(C(F)(F)F)=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 429.09701172g/mol
• Monoisotopic Mass: 429.09701172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97Ų

Additional information on methyl 4-({1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}sulfamoyl)benzoate

Methyl 4-({1-[5-(Trifluoromethyl)Pyridin-2-Yl]Pyrrolidin-3-Yl}Sulfamoyl)Benzoate: A Comprehensive Overview

Methyl 4-({1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}sulfamoyl)benzoate, identified by the CAS number 2309557-69-3, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a benzoate moiety, a sulfamoyl group, and a pyrrolidine ring substituted with a trifluoromethylpyridine group. These structural elements contribute to its stability, bioavailability, and pharmacological properties.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The presence of the trifluoromethyl group in the pyridine ring enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes. This feature makes it an attractive candidate for targeting specific cellular pathways associated with diseases such as cancer and inflammatory disorders.

The synthesis of methyl 4-({1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}sulfamoyl)benzoate involves a multi-step process that includes nucleophilic substitution, coupling reactions, and purification techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for preclinical studies. The use of advanced chromatographic techniques has also enabled precise characterization of the compound, confirming its identity and structural integrity.

In terms of biological activity, this compound has shown potent inhibitory effects on key enzymes involved in inflammation and cancer progression. For instance, it demonstrates significant activity against cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Additionally, preliminary studies suggest that it may inhibit histone deacetylases (HDACs), making it a potential candidate for epigenetic therapy.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it binds effectively to target proteins with high affinity, suggesting its potential as a lead molecule in drug design. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more potent analogs.

From an environmental standpoint, the synthesis and application of methyl 4-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}sulfamoyl benzoate are being evaluated for their ecological impact. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production.

In conclusion, methyl 4-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}sulfamoyl benzoate represents a promising advancement in pharmaceutical chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in the development of novel therapeutic agents. Continued exploration into its biological activities and optimization strategies will undoubtedly pave the way for its clinical application in the near future.